Cas no 947013-67-4 (3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid)

• Product Name: 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• CAS No: 947013-67-4
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD11048465
• CID: 1073286
• PubChem ID: 25775425
• Update Time: 2025-06-21

3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-propionic acid
• 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)propanoic acid
• EN300-27664
• A917094
• 947013-67-4
• 3-(3-isopropyl-1,2,4-oxadiazol-5-yl)propanoicacid
• Z240985448
• AKOS000302972
• 3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propanoic acid
• G27204

• MDL： MFCD11048465
• Inchi： 1S/C8H12N2O3/c1-5(2)8-9-6(13-10-8)3-4-7(11)12/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： FWPKNMGXOWKKGU-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid

3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid (CAS No. 947013-67-4): An Overview of Its Structure, Properties, and Applications

3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid (CAS No. 947013-67-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the structural characteristics, physicochemical properties, and recent advancements in the study of 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid.

Structure and Synthesis

The molecular structure of 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid is characterized by a central 1,2,4-oxadiazole ring substituted with an isopropyl group at the 3-position and a propionic acid moiety at the 5-position. The oxadiazole ring is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it suitable for various chemical reactions and biological interactions.

The synthesis of 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid can be achieved through several methods. One common approach involves the cyclization of an appropriate nitrile and hydroxamic acid derivative. For instance, the reaction of 3-(isopropylamino)propionitrile with hydroxylamine in the presence of an acid catalyst can yield the desired oxadiazole compound. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Physicochemical Properties

3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid exhibits several notable physicochemical properties that contribute to its utility in various applications. The compound has a molecular weight of approximately 189.19 g/mol and a melting point ranging from 80 to 85°C. It is slightly soluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it amenable to formulation in different delivery systems.

The presence of the carboxylic acid group also imparts acidic properties to the molecule, with a pKa value around 4.5. This property is crucial for its biological activity and can influence its behavior in physiological environments. Additionally, the compound's stability under various conditions has been evaluated, demonstrating good stability under neutral and slightly acidic conditions but showing some degradation under strongly basic conditions.

Biological Activity and Applications

3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid has been extensively studied for its potential biological activities and therapeutic applications. One of its key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid has also been investigated for its anticancer properties. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings highlight its potential as a novel anticancer agent with a unique mechanism of action.

Furthermore, the compound has shown promise in neuroprotective applications. Research has indicated that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make it a candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results with 3-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]propanoic acid have led to increased interest in advancing its development into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects.

The future prospects for 3-[3-(propan-2-y l)-1 , 2 , 4 - o x ad i az o l - 5 - y l ] p r o p an o i c ac i d strong > are promising . Researchers are exploring various formulations to enhance its bioavailability and efficacy . Additionally , efforts are being made to identify potential combination therapies that could further improve its therapeutic outcomes . The ongoing research aims to validate its efficacy in larger patient populations and establish its role in the treatment of various diseases . p > article > response >